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Compound of Interest

Compound Name: 3-Methoxyfuran

Cat. No.: B152165 Get Quote

Application Notes and Protocols for 3-Methoxyfuran
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. Due to the limited

availability of specific safety and toxicity data for 3-Methoxyfuran, these protocols are largely

based on data from structurally similar compounds such as 2-Methoxyfuran, 3-Methylfuran, and

general principles for handling flammable ethers. It is imperative to conduct a thorough risk

assessment before handling this compound and to consult the most current Safety Data Sheet

(SDS) provided by the supplier.

Introduction
3-Methoxyfuran is a heterocyclic organic compound with potential applications in

pharmaceutical synthesis and materials science. As with any chemical, understanding its

properties and potential hazards is crucial for safe handling and storage. This document

provides detailed protocols and safety information to minimize risks associated with the use of

3-Methoxyfuran in a laboratory setting.

Chemical and Physical Properties
Limited experimental data is available for 3-Methoxyfuran. The following table summarizes

known and predicted properties.
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Property Value Source/Notes

Molecular Formula C₅H₆O₂ PubChem[1]

Molecular Weight 98.10 g/mol PubChem[1]

Appearance
Colorless to yellow liquid or

powder
LookChem[2], ChemFaces[3]

Melting Point 112 °C ChemicalBook[4]

Boiling Point 54-55 °C @ 80 Torr ChemicalBook[4]

Density 1.019 ± 0.06 g/cm³ (Predicted) ChemicalBook[4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemicalBook[4]

Flash Point
No data available. Assumed to

be low and flammable.
Based on analogs

Storage Temperature 2-8°C ChemicalBook[4]

Hazard Identification and Toxicity
Specific toxicity data for 3-Methoxyfuran is not readily available. However, based on the

toxicity of analogous compounds, it should be handled with caution.

3-Methylfuran: Toxic by inhalation in mice[5][6]. Acute inhalation exposure in rats and

hamsters caused pulmonary damage, necrosis of olfactory epithelium, and centrilobular

hepatic necrosis[7]. It is classified as harmful if swallowed and toxic if inhaled[8].

2-Methoxyfuran: Classified as a highly flammable liquid[9]. Safety data sheets indicate it is

toxic if swallowed, in contact with skin, or if inhaled[10].

Potential Hazards of 3-Methoxyfuran (Inferred):

Flammability: Assumed to be a flammable liquid. Vapors may form explosive mixtures with

air.
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Toxicity: May be harmful or toxic if swallowed, inhaled, or absorbed through the skin.

Peroxide Formation: Like other ethers, 3-Methoxyfuran has the potential to form explosive

peroxides upon exposure to air and light[11][12].

Safe Handling Protocols
Engineering Controls

Ventilation: All work with 3-Methoxyfuran must be conducted in a well-ventilated chemical

fume hood.

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,

and non-explosion-proof electrical equipment[13].

Grounding: Use proper grounding and bonding procedures when transferring large quantities

to prevent static discharge[13].

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory[14].

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before use[14].

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required[14].

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator with

an appropriate organic vapor cartridge[13].

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention[10][13].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention[10][13].
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention[10][13].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention[10][13].

Spill: Evacuate the area. For small spills, absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for disposal. For large spills, contact your institution's

environmental health and safety department immediately[14].

Storage Protocols
Proper storage is critical to maintain the stability of 3-Methoxyfuran and prevent the formation

of hazardous peroxides.

Temperature: Store in a cool, dry, well-ventilated area at the recommended temperature of 2-

8°C[4].

Container: Keep the container tightly closed and in an upright position to prevent

leakage[15]. Store in the original, light-resistant container.

Inert Atmosphere: For long-term storage or after opening, consider storing under an inert

atmosphere (e.g., nitrogen or argon) to minimize peroxide formation.

Peroxide Prevention:

Date containers upon receipt and upon opening[16].

Periodically test for the presence of peroxides using peroxide test strips, especially before

distillation or concentration[16].

If the presence of peroxides is suspected or confirmed, do not attempt to open the

container if crystals are visible around the cap. Contact your institution's hazardous waste

disposal team.

Consider adding a peroxide inhibitor like butylated hydroxytoluene (BHT) for long-term

storage of opened containers[11].
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Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

Experimental Protocols
General Workflow
The following diagram illustrates a typical workflow for an experiment involving 3-
Methoxyfuran, emphasizing key safety checkpoints.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b152165?utm_src=pdf-body
https://www.benchchem.com/product/b152165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Execution Phase

Cleanup Phase

Risk Assessment

Gather PPE

Prepare Fume Hood

Check Reagent for Peroxides

Dispense 3-Methoxyfuran
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End of Protocol
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Protocol for Peroxide Testing
Preparation: Work in a chemical fume hood and wear appropriate PPE.

Sampling: Carefully open the container of 3-Methoxyfuran. Using a clean glass pipette,

transfer a small aliquot (1-2 mL) to a clean test tube.

Testing: Dip a peroxide test strip into the aliquot.

Reading: Remove the strip and compare the color to the chart provided with the test strips.

Action:

If peroxides are below the acceptable limit for your procedure, proceed with the

experiment.

If peroxides are present at a significant level, consult with your institution's safety officer

for procedures on peroxide removal or disposal.

Logical Relationships in Handling and Storage
The following diagram outlines the decision-making process for the safe handling and storage

of 3-Methoxyfuran.
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Start: Handling 3-Methoxyfuran

Is the container new and sealed?

Has the container been opened?

No

Date and store at 2-8°C, away from light and air

Yes

Check 'Date Opened'

Yes

Contact EHS for disposal

No (Unlabeled)

Within 3 months of opening?

Test for Peroxides

No

Proceed with use in a fume hood with PPE

Yes

Peroxides present?

No Yes

Store at 2-8°C, away from light and air
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Decision Tree for Safe Handling and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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